methyl 3-fluoro-2-hydroxy-3-methylbutanoate
Overview
Description
Methyl 3-fluoro-2-hydroxy-3-methylbutanoate, also known as 3-fluoro-2-hydroxy-3-methylbutanoic acid, is a fluorinated short-chain carboxylic acid. It is a naturally occurring compound that is found in a variety of foods, including apples, oranges, and grapes. It is also found in some beverages, such as beer and wine. This compound has been studied for its potential therapeutic applications, as it has been found to possess anti-inflammatory and antioxidant properties.
Mechanism of Action
Methyl methyl 3-fluoro-2-hydroxy-3-methylbutanoateydroxy-3-methylbutanoate has been found to act as a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of pro-inflammatory cytokines, such as TNF-α and IL-6. By inhibiting the activity of COX-2, methyl methyl 3-fluoro-2-hydroxy-3-methylbutanoateydroxy-3-methylbutanoate can reduce the production of these pro-inflammatory cytokines, thus providing anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects
Methyl methyl 3-fluoro-2-hydroxy-3-methylbutanoateydroxy-3-methylbutanoate has been found to possess anti-inflammatory and antioxidant properties. Additionally, it has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It has also been found to possess anti-cancer properties, as well as the ability to reduce the growth of tumor cells.
Advantages and Limitations for Lab Experiments
The use of methyl methyl 3-fluoro-2-hydroxy-3-methylbutanoateydroxy-3-methylbutanoate in laboratory experiments has several advantages. It is a relatively inexpensive and easily available compound, making it ideal for use in a variety of experiments. Additionally, it has been found to possess anti-inflammatory and antioxidant properties, making it useful for the study of inflammatory and oxidative processes. However, there are some limitations to the use of this compound in laboratory experiments, as it can be difficult to obtain pure samples and there is a lack of information regarding its long-term safety and efficacy.
Future Directions
Future research on methyl methyl 3-fluoro-2-hydroxy-3-methylbutanoateydroxy-3-methylbutanoate could focus on its potential therapeutic applications, such as its ability to reduce inflammation and protect against oxidative stress. Additionally, further research could be conducted to determine its long-term safety and efficacy. Additionally, further research could be conducted to explore its potential applications in the treatment of cancer and other diseases. Additionally, further research could focus on its potential to be used as an adjuvant to existing therapies, as well as its potential to be used as a dietary supplement. Finally, further research could be conducted to explore its potential applications in the food industry, such as its potential to be used as a preservative or flavor enhancer.
Synthesis Methods
Methyl methyl 3-fluoro-2-hydroxy-3-methylbutanoateydroxy-3-methylbutanoate can be synthesized through a variety of methods, including the use of catalytic hydrogenation, a process which involves the use of hydrogen gas and a catalyst to convert an organic compound into a more stable form. Other methods of synthesis include the use of a variety of reagents, such as sodium hydroxide, sulfuric acid, and sodium borohydride.
Scientific Research Applications
Methyl methyl 3-fluoro-2-hydroxy-3-methylbutanoateydroxy-3-methylbutanoate has been studied for its potential therapeutic applications, as it has been found to possess anti-inflammatory and antioxidant properties. It has been studied for its ability to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, it has been found to possess anti-cancer properties, as well as the ability to reduce the growth of tumor cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-fluoro-2-hydroxy-3-methylbutanoate involves the conversion of starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Methyl acetoacetate", "Fluorine gas", "Sodium hydride", "Methyl iodide", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Preparation of ethyl 3-fluoro-2-oxobutanoate by reacting methyl acetoacetate with fluorine gas in the presence of sodium hydride.", "Step 2: Reduction of ethyl 3-fluoro-2-oxobutanoate with sodium borohydride to obtain ethyl 3-fluoro-2-hydroxybutanoate.", "Step 3: Methylation of ethyl 3-fluoro-2-hydroxybutanoate with methyl iodide in the presence of potassium carbonate to form methyl 3-fluoro-2-hydroxybutanoate.", "Step 4: Esterification of methyl 3-fluoro-2-hydroxybutanoate with methanol and hydrochloric acid to produce methyl 3-fluoro-2-methoxy-2-oxobutanoate.", "Step 5: Hydrolysis of methyl 3-fluoro-2-methoxy-2-oxobutanoate with sodium hydroxide to yield methyl 3-fluoro-2-hydroxy-3-methylbutanoate.", "Step 6: Purification of the product by extraction with ethyl acetate and washing with water." ] } | |
CAS RN |
13152-61-9 |
Molecular Formula |
C6H11FO3 |
Molecular Weight |
150.1 |
Purity |
95 |
Origin of Product |
United States |
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